Cas no 5255-70-9 (Carbamic acid, (2-chlorophenyl)-, ethyl ester)
5255-70-9 structure
Product Name:Carbamic acid, (2-chlorophenyl)-, ethyl ester
CAS No:5255-70-9
MF:C9H10ClNO2
MW:199.634201526642
CID:359351
PubChem ID:528085
Update Time:2025-04-19
Carbamic acid, (2-chlorophenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-chlorophenyl)-, ethyl ester
- ethyl N-(2-chlorophenyl)carbamate
- Ethyl (2-chlorophenyl)-carbamate
- Carbamic acid, 2-chlorophenyl, ethyl ester
- DTXSID90335939
- J-520466
- ethyl 2-chlorophenylcarbamate
- SCHEMBL1189632
- ethyl N-2-chlorophenylcarbamate
- AKOS003247430
- 5255-70-9
-
- Inchi: 1S/C9H10ClNO2/c1-2-13-9(12)11-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3,(H,11,12)
- InChI Key: SUMRDHQNSILLDV-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(=O)OCC
Computed Properties
- Exact Mass: 199.0401
- Monoisotopic Mass: 199.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, (2-chlorophenyl)-, ethyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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